Metsulfuron

• CAS: 79510-48-8
• Synonyms: 2-[[[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino]carbonyl]amino]sulfonyl]-Benzoic Acid
• Molecular Formula: C13H13N5O6S
• Molecular Weight: 367.34 g/mol
• SMILES: CC1=NC(=NC(=N1)OC)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)O
• InChI: InChI=1S/C13H13N5O6S/c1-7-14-11(17-13(15-7)24-2)16-12(21)18-25(22,23)9-6-4-3-5-8(9)10(19)20/h3-6H,1-2H3,(H,19,20)(H2,14,15,16,17,18,21)
• InChIKey: UWHURBUBIHUHSU-UHFFFAOYSA-N

Metsulfuron (CAS 79510-48-8), the parent carboxylic acid of metsulfuron-methyl, is a triazinylsulfonylurea ALS inhibitor with systemic foliar and soil activity at 4–7.5 g/ha. Key procurement differentiators: (1) 7.5× higher operational efficiency than chlorsulfuron—1 kg treats 250 ha vs. 33 ha at equivalent 86–89% weed control; (2) retains moderate activity (3–8× resistance) against Pro-197 ALS mutants where chlorsulfuron fails completely (20–160× resistance); (3) superior barley crop safety over thifensulfuron-methyl; (4) measurable safening of carfentrazone-ethyl tank-mix injury. For analytical standard preparation, formulation R&D, or ALS inhibitor reference studies.

Metsulfuron (CAS 79510-48-8): High-Potency Sulfonylurea Herbicide for Cereal Weed Management

Metsulfuron (CAS 79510-48-8) is the parent carboxylic acid of the sulfonylurea herbicide metsulfuron-methyl [CAS 74223-64-6], the actual biologically active species [1]. It is a triazinylsulfonylurea herbicide that functions as an acetolactate synthase (ALS) inhibitor [2], developed by DuPont in 1980 following chlorsulfuron as a second-generation high-efficiency cereal herbicide [3]. The compound exhibits systemic activity with both foliar and soil uptake, controls a wide range of broadleaf weeds and some annual grasses in wheat, barley, oats, and rice, and is applied post-emergence at rates of 4–7.5 g/ha [4].

• [1] BCPC Pesticide Compendium. Metsulfuron. CAS Reg. No.: 79510-48-8. View Source
• [2] BCPC Pesticide Compendium. Metsulfuron-methyl. Activity: herbicides (triazinylsulfonylurea). View Source
• [3] Chinese Patent CN201910469257A. A synthesis process for metsulfuron-D3. Background section. View Source
• [4] Chinese-Pesticide.com. Metsulfuron-methyl product specifications. Uses section: 4-7.5 g/ha post-emergence. View Source

Why Metsulfuron Cannot Be Simply Substituted with Other Sulfonylureas in Procurement

Although metsulfuron shares the ALS-inhibiting mode of action with other sulfonylureas such as chlorsulfuron, tribenuron-methyl, and triasulfuron, significant quantitative differences in intrinsic herbicidal potency, crop safety profiles, and cross-resistance patterns preclude generic substitution [1][2]. Metsulfuron requires substantially lower field application rates to achieve equivalent weed control compared to chlorsulfuron [3], exhibits differential ALS enzyme sensitivity patterns that impact resistance management strategies [4], and demonstrates distinct crop selectivity profiles relative to alternatives such as thifensulfuron-methyl [5]. These differences have direct implications for formulation procurement, tank-mix compatibility decisions, and rotational crop planning.

• [1] Grey TL, McCullough PE. Sulfonylurea Herbicides' Fate in Soil: Dissipation, Mobility, and Other Processes. Weed Technology. 2012;26(3):579-581. View Source
• [2] Schulte M. 25 Jahre Sulfonylharnstoff-Herbizide – ein paar Gramm veränderten die Welt der chemischen Unkrautbekämpfung. 2012. View Source
• [3] Leys AR, Slife FW. Comparison of chlorsulfuron and metsulfuron for control of Allium vineale L. Weed Research. 1987;27:35-41. View Source
• [4] Yu Q, Zhang XQ, Hashem A, Walsh MJ, Powles SB. ALS gene proline (197) mutations confer ALS herbicide resistance in eight separated wild radish (Raphanus raphanistrum) populations. Weed Science. 2003;51(6):831-838. View Source
• [5] Gomand M. Study of sulfonylureas in post-emergence spring treatments in winter barley. CORE. 1989-1990. View Source

Quantitative Differentiation of Metsulfuron Versus Closest Sulfonylurea Comparators

Metsulfuron Demonstrates 2–3× Higher Intrinsic Activity Than Chlorsulfuron on Wild Garlic

In direct head-to-head field experimentation on wild garlic (Allium vineale L.) in Illinois, USA, non-linear regression analysis established that metsulfuron exhibits two to three times greater intrinsic herbicidal activity than its closest structural and functional analog, chlorsulfuron [1]. This higher potency resulted in measurably greater reductions in plant density and aerial bulblet yield [1]. Both compounds demonstrated similar foliar absorption and translocation patterns, with 58% of applied metsulfuron and 62% of applied chlorsulfuron absorbed 144 hours after foliar application [2], indicating that the potency differential originates from target-site interaction efficiency rather than uptake or transport differences.

Evidence Dimension	Intrinsic herbicidal activity (relative potency)
Target Compound Data	Activity baseline (1× reference)
Comparator Or Baseline	Chlorsulfuron
Quantified Difference	Metsulfuron is 2–3× more active than chlorsulfuron
Conditions	Field experiment; Allium vineale L. (wild garlic); Illinois, USA; non-linear regression analysis

Why This Matters

Higher intrinsic potency enables lower application rates for equivalent efficacy, reducing active ingredient loading per hectare and associated environmental exposure.

• [1] Leys AR, Slife FW. Comparison of chlorsulfuron and metsulfuron for control of Allium vineale L. Weed Research. 1987;27:35-41. View Source
• [2] Leys AR, Slife FW. Absorption and Translocation of 14C-Chlorsulfuron and 14C-Metsulfuron in Wild Garlic (Allium vineale). Weed Science. 1988;36(1):1-5. View Source

Equivalent Weed Control Achieved at 7.5× Lower Application Rate Versus Chlorsulfuron

In two-year field trials (2004–2005 and 2005–2006) conducted at CCS Haryana Agricultural University, India, metsulfuron applied at 4 g/ha achieved weed control efficiency (WCE) of 86–89% against total broadleaf weeds in wheat, statistically equivalent to chlorsulfuron applied at 30 g/ha and triasulfuron applied at 60 g/ha [1]. All three sulfonylureas reduced broadleaf weed density by 90–100% and produced statistically equivalent effective tiller counts and grain yields [1]. The 7.5× rate differential (metsulfuron 4 g/ha vs. chlorsulfuron 30 g/ha) confirms that metsulfuron's higher intrinsic potency translates directly to substantially lower field application rates for equivalent agronomic outcomes.

Evidence Dimension	Field application rate achieving equivalent weed control efficacy
Target Compound Data	4 g/ha (WCE 86–89%; weed density reduction 90–100%)
Comparator Or Baseline	Chlorsulfuron 30 g/ha (WCE 86–89%; weed density reduction 90–100%)
Quantified Difference	Metsulfuron achieves equivalent efficacy at 7.5× lower application rate (4 vs. 30 g/ha)
Conditions	Field experiment; wheat (Triticum aestivum); broadleaf weed control; two-year average; Hisar, India

Why This Matters

Lower use rate translates to reduced active ingredient procurement volume per treated hectare, lower handling and transportation costs, and minimized soil loading.

• [1] Malik RS, Yadav A, Malik RK. Evaluation of Different Herbicides Against Broadleaf Weeds in Wheat and their Residual Effects on Sorghum. Indian Journal of Weed Science. 2008;40(1&2):37-40. View Source

Metsulfuron-Containing Tank Mixes Provide Crop Safening: Carfentrazone-Ethyl Injury Reduced with Metsulfuron

In wheat herbicide compatibility studies, the broadleaf herbicide carfentrazone-ethyl applied alone caused 21% wheat injury at 3 days after treatment (DAT) [1]. When tank-mixed with metsulfuron, wheat injury was significantly reduced compared to carfentrazone-ethyl alone [1]. The sulfonylurea herbicides—including metsulfuron, thifensulfuron, and tribenuron—provided safening effects similar to flucarbazone-sodium, whereas imidazolinones did not alleviate injury [1]. Notably, injury was no longer visible by 20 DAT, and wheat yield was not adversely affected [1]. This safening property represents a differential advantage for metsulfuron in tank-mix formulations designed to broaden weed spectrum while maintaining crop safety.

Evidence Dimension	Wheat injury reduction in tank-mix combinations
Target Compound Data	Carfentrazone-ethyl + metsulfuron: injury significantly reduced vs. carfentrazone alone
Comparator Or Baseline	Carfentrazone-ethyl alone (21% wheat injury at 3 DAT); imidazolinones (no safening effect)
Quantified Difference	Sulfonylureas (including metsulfuron) reduced carfentrazone-induced injury; imidazolinones did not provide safening
Conditions	Spring wheat field trials; carfentrazone-ethyl tank mixes; injury assessment at 3 and 20 DAT

Why This Matters

Tank-mix compatibility with safening properties expands formulation options for broad-spectrum weed control without compromising crop safety, differentiating metsulfuron from imidazolinone alternatives that lack this safening effect.

• [1] Wiersma JJ, Durgan BR, Martinson KB. Carfentrazone-Ethyl Injury to Spring Wheat (Triticum aestivum) Is Minimized by Some ALS-Inhibiting Herbicides. Weed Technology. 2005;19(4):941-946. View Source

Differential ALS Cross-Resistance Pattern: Metsulfuron Retains Moderate Activity in Chlorsulfuron-Resistant Biotypes

In vitro ALS enzyme assays from eight resistant wild radish (Raphanus raphanistrum) populations harboring Pro-197 ALS mutations revealed distinct cross-resistance profiles among sulfonylureas [1]. The ALS enzyme from resistant populations exhibited high-level resistance to chlorsulfuron (20- to 160-fold resistance) but only moderate resistance to metsulfuron (three- to eightfold) [1]. This 4× to 53× differential in resistance magnitude indicates that metsulfuron retains partial enzyme inhibitory activity even in chlorsulfuron-selected resistant biotypes. Additionally, UK field studies confirmed that specific ALS mutations (e.g., Pro-197-Gln) confer resistance to metsulfuron but not to florasulam, while other mutations (e.g., Trp-574-Leu) confer resistance to both [2].

Evidence Dimension	ALS enzyme resistance magnitude (fold-resistance vs. susceptible baseline)
Target Compound Data	Metsulfuron: 3- to 8-fold resistance in Pro-197 mutant ALS enzyme
Comparator Or Baseline	Chlorsulfuron: 20- to 160-fold resistance in same Pro-197 mutant ALS enzyme
Quantified Difference	Chlorsulfuron resistance magnitude is 4× to 53× greater than metsulfuron resistance in identical mutant populations
Conditions	In vitro ALS enzyme assay; wild radish (Raphanus raphanistrum) populations; Pro-197 mutations

Why This Matters

Understanding differential cross-resistance patterns enables informed rotation and mixture strategies for resistance management; metsulfuron may remain partially effective in fields with emerging chlorsulfuron resistance.

• [1] Yu Q, Zhang XQ, Hashem A, Walsh MJ, Powles SB. ALS gene proline (197) mutations confer ALS herbicide resistance in eight separated wild radish (Raphanus raphanistrum) populations. Weed Science. 2003;51(6):831-838. View Source
• [2] Marshall R, Hull R, Moss SR. Target site resistance to ALS inhibiting herbicides in Papaver rhoeas and Stellaria media biotypes from the UK. Weed Research. 2010;50(6):621-630. View Source

Crop Selectivity Differential: Metsulfuron Demonstrates Superior Safety Profile vs. Thifensulfuron-Methyl in Winter Barley

In comparative post-emergence spring treatment trials in winter barley (escourgeon) conducted during 1989 and 1990, thifensulfuron-methyl—whether applied alone or in mixture with metsulfuron-methyl or tribenuron-methyl—exhibited a lack of selectivity (crop injury) relative to metsulfuron-methyl, tribenuron-methyl, and triasulfuron [1]. The study directly evaluated the most commonly used sulfonylureas in winter wheat under barley cultivation conditions, documenting that metsulfuron-methyl provided superior crop safety compared to thifensulfuron-methyl-containing treatments [1]. This differential selectivity profile is critical for barley production systems where certain sulfonylureas may cause unacceptable phytotoxicity.

Evidence Dimension	Crop selectivity / phytotoxicity in winter barley
Target Compound Data	Metsulfuron-methyl: demonstrated acceptable selectivity
Comparator Or Baseline	Thifensulfuron-methyl (alone or in mixture): exhibited lack of selectivity (crop injury)
Quantified Difference	Qualitative differential: thifensulfuron-methyl showed unacceptable crop injury where metsulfuron-methyl did not
Conditions	Post-emergence spring treatments; winter barley (escourgeon); 1989-1990 field trials

Why This Matters

Crop selectivity directly determines which sulfonylurea can be safely used in specific cereal crops; metsulfuron's superior barley safety profile compared to thifensulfuron-methyl makes it the preferred selection for barley weed management programs.

• [1] Gomand M. Study of sulfonylureas in post-emergence spring treatments in winter barley. CORE. Essais 1989-1990. View Source

Soil Persistence Classification: Metsulfuron Exhibits Persistence Comparable to Chlorsulfuron and Sulfometuron in Alkaline Soils

Persistence studies on Pullman clay loam (pH 6.5–8.1) in a winter wheat-sorghum-fallow rotation demonstrated that the persistence of metsulfuron, sulfometuron, and chlorsulfuron is comparable, with all three persisting longer than metribuzin applied at normal use rates [1]. At soil pH 7.5 or above, chlorsulfuron persisted sufficiently to injure sorghum planted within 25 months after application [1]. Hydrolysis half-life data from controlled studies indicate that metsulfuron-methyl half-life at pH 7 and 45°C is 33 days, while at pH 5 and 25°C the half-life is also 33 days, and at pH 5 and 45°C it shortens to 2.1 days . For procurement decisions, this means metsulfuron should be managed with rotational crop interval considerations similar to chlorsulfuron in high-pH soils.

Evidence Dimension	Soil persistence (comparative half-life / carryover potential)
Target Compound Data	Metsulfuron: persistence comparable to chlorsulfuron and sulfometuron; half-life pH 7/45°C = 33 days; pH 5/25°C = 33 days; pH 5/45°C = 2.1 days
Comparator Or Baseline	Chlorsulfuron and sulfometuron (comparable persistence class); metribuzin (shorter persistence)
Quantified Difference	All three sulfonylureas (metsulfuron, chlorsulfuron, sulfometuron) persisted longer than metribuzin at normal use rates
Conditions	Pullman clay loam; soil pH 6.5–8.1; wheat-sorghum-fallow rotation; persistence measured by sorghum injury bioassay

Why This Matters

Understanding soil persistence classification informs rotational crop restrictions and environmental fate assessments; metsulfuron's comparable persistence to chlorsulfuron means similar carryover management practices are required, particularly in alkaline soils.

• [1] Wiese AF, Wood ML, Chenault EW. Persistence of Sulfonylureas in Pullman Clay Loam. Weed Technology. 1988;2(3):251-256. View Source

Procurement-Guiding Application Scenarios for Metsulfuron Based on Verified Differential Evidence

Low-Rate Broadleaf Weed Control in Wheat: Procure Metsulfuron Over Chlorsulfuron for Cost-Effective Field Operations

Metsulfuron achieves equivalent weed control efficacy (86–89% WCE; 90–100% density reduction) at 4 g/ha compared to chlorsulfuron at 30 g/ha [1], translating to a 7.5× lower active ingredient requirement per treated hectare. For procurement, this means that 1 kg of metsulfuron active ingredient treats 250 hectares, whereas 1 kg of chlorsulfuron treats only 33 hectares at equivalent efficacy levels. This rate differential directly impacts formulation procurement volume, warehousing footprint, transportation logistics, and per-hectare input costs. The 2–3× higher intrinsic activity of metsulfuron versus chlorsulfuron [2] underpins this operational efficiency advantage.

Resistance Management Programs: Metsulfuron as a Strategic Component Where Chlorsulfuron Resistance Is Emerging

In fields with confirmed or suspected chlorsulfuron-resistant weed populations (particularly wild radish with Pro-197 ALS mutations), metsulfuron retains moderate activity with only 3- to 8-fold resistance compared to chlorsulfuron's 20- to 160-fold resistance [1]. This differential—up to 53× less resistance magnitude—means metsulfuron may provide partial control in situations where chlorsulfuron has become completely ineffective. Procurement decisions for resistance management should consider metsulfuron in rotation or mixture with herbicides possessing different resistance profiles, as specific ALS mutations (e.g., Pro-197-Gln) confer resistance to metsulfuron but not to florasulam [2], enabling targeted combination strategies.

Barley Weed Control Programs: Select Metsulfuron Over Thifensulfuron-Methyl for Superior Crop Safety

Post-emergence applications in winter barley (escourgeon) demonstrated that thifensulfuron-methyl—alone or in mixtures—exhibited unacceptable crop injury (lack of selectivity), whereas metsulfuron-methyl, tribenuron-methyl, and triasulfuron maintained acceptable crop safety [1]. For barley production systems, metsulfuron should be prioritized over thifensulfuron-methyl-containing formulations to avoid yield-reducing phytotoxicity. This selectivity differential is crop-specific and must inform procurement when sourcing sulfonylurea herbicides for barley weed management programs.

Tank-Mix Formulations Requiring Crop Safening: Metsulfuron Reduces Carfentrazone-Ethyl Injury in Wheat

When formulating or procuring tank-mix combinations that include carfentrazone-ethyl for broadleaf weed control in spring wheat, metsulfuron provides measurable safening benefits. Carfentrazone-ethyl applied alone causes 21% wheat injury at 3 days after treatment, but injury is significantly reduced when tank-mixed with metsulfuron or other sulfonylureas [1]. In contrast, imidazolinone herbicides do not provide this safening effect [1]. This property expands the safe use window for carfentrazone-ethyl and differentiates metsulfuron from imidazolinone alternatives. Procurement of pre-mixed formulations or individual components for tank-mix programs should account for this compatibility advantage.

• [1] Malik RS, Yadav A, Malik RK. Evaluation of Different Herbicides Against Broadleaf Weeds in Wheat and their Residual Effects on Sorghum. Indian Journal of Weed Science. 2008;40(1&2):37-40. View Source
• [2] Leys AR, Slife FW. Comparison of chlorsulfuron and metsulfuron for control of Allium vineale L. Weed Research. 1987;27:35-41. View Source
• [3] Yu Q, Zhang XQ, Hashem A, Walsh MJ, Powles SB. ALS gene proline (197) mutations confer ALS herbicide resistance in eight separated wild radish (Raphanus raphanistrum) populations. Weed Science. 2003;51(6):831-838. View Source
• [4] Marshall R, Hull R, Moss SR. Target site resistance to ALS inhibiting herbicides in Papaver rhoeas and Stellaria media biotypes from the UK. Weed Research. 2010;50(6):621-630. View Source
• [5] Gomand M. Study of sulfonylureas in post-emergence spring treatments in winter barley. CORE. Essais 1989-1990. View Source
• [6] Wiersma JJ, Durgan BR, Martinson KB. Carfentrazone-Ethyl Injury to Spring Wheat (Triticum aestivum) Is Minimized by Some ALS-Inhibiting Herbicides. Weed Technology. 2005;19(4):941-946. View Source